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Caldiamide Sodium Caldiamide Sodium
Brand Name: Vulcanchem
CAS No.: 131410-50-9
VCID: VC0058181
InChI: InChI=1S/C16H29N5O8.Ca.Na/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;/q;+2;+1/p-3
SMILES: CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2]
Molecular Formula: C16H26CaN5NaO8
Molecular Weight: 479.5 g/mol

Caldiamide Sodium

CAS No.: 131410-50-9

Reference Standards

VCID: VC0058181

Molecular Formula: C16H26CaN5NaO8

Molecular Weight: 479.5 g/mol

Caldiamide Sodium - 131410-50-9

CAS No. 131410-50-9
Product Name Caldiamide Sodium
Molecular Formula C16H26CaN5NaO8
Molecular Weight 479.5 g/mol
IUPAC Name calcium;sodium;2-[bis[2-[carboxylatomethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetate
Standard InChI InChI=1S/C16H29N5O8.Ca.Na/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);;/q;+2;+1/p-3
Standard InChIKey YOVKQJBQALQTMU-UHFFFAOYSA-K
SMILES CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2]
Canonical SMILES CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Ca+2]
Synonyms [5,8-Bis(carboxymethyl)-11-[2-(methylamino)-2-oxoethyl]-3-oxo-2,5,8,11-tetraazatridecan-13-oato(3-)]-Calciate Sodium; [5,8-Bis[(carboxy-κO)methyl]-11-[2-(methylamino)-2-oxoethyl]-3-oxo-2,5,8,11-tetraazatridecan-13-oato(3-)-κN5,κN8,κN11,κO13]-calciate
PubChem Compound 164319
Last Modified Nov 11 2021
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